Cas no 117661-72-0 (5-(Chloromethyl)-6-methylbenzod1,3dioxole)

• Product Name: 5-(Chloromethyl)-6-methylbenzod1,3dioxole
• CAS No: 117661-72-0
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD18642942
• CID: 132816
• PubChem ID: 10559416
• Update Time: 2025-11-07

5-(Chloromethyl)-6-methylbenzod1,3dioxole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-6-methylbenzo[d][1,3]dioxole
• (3,4-methylenedioxy)-6-methylbenzyl chloride
• 1,3-Benzodioxole,5-(chloromethyl)-6-methyl-
• 5-(chloromethyl)-6-methyl-1,3-benzodioxole
• 1,3-Benzodioxole,5-(chloromethyl)-6-methyl
• 4,5-methylenedioxy-2-methylbenzyl chloride
• 5-(chloromethyl)-6-methylbenzo[1,3]dioxole
• 5-chloromethyl-6-methyl-1,3-benzodioxole
• 5-chloromethyl-6-methylbenzo[d][1,3]dioxole
• 6-methyl-1,3-benzodioxol-5-ylmethyl chloride
• 3,4-Methylenedioxy-6-methylbenzyl chloride
• 5-chloromethyl-6-methyl-benzo[1,3]dioxole
• POLAVUVVBKLQNP-UHFFFAOYSA-N
• 2875AA
• FCH908868
• AX8237565
• ST24044231
• AKOS006372298
• 117661-72-0
• SCHEMBL3663402
• A893316
• CS-M1003
• DTXSID60441697
• DB-353354
• 5-(Chloromethyl)-6-methylbenzod1,3dioxole

• MDL： MFCD18642942
• Inchi： 1S/C9H9ClO2/c1-6-2-8-9(12-5-11-8)3-7(6)4-10/h2-3H,4-5H2,1H3
• InChI Key： POLAVUVVBKLQNP-UHFFFAOYSA-N
• SMILES： ClCC1=CC2=C(C=C1C)OCO2

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 280.7±19.0 ºC (760 Torr),
• Flash Point: 122.4±16.7 ºC,
• Solubility: Almost insoluble (0.089 g/l) (25 º C),
• PSA: 18.46000
• LogP: 2.46250

5-(Chloromethyl)-6-methylbenzod1,3dioxole Security Information

• Storage Condition：Sealed in dry,2-8°C(BD237565)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(Chloromethyl)-6-methylbenzod1,3dioxole

5-(Chloromethyl)-6-methylbenzod1,3dioxole (CAS 117661-72-0): Properties, Applications, and Market Insights

5-(Chloromethyl)-6-methylbenzod1,3dioxole (CAS 117661-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzodioxole derivative features a unique molecular structure with a chloromethyl group at the 5-position and a methyl group at the 6-position, making it a valuable intermediate in synthetic chemistry. The compound's chemical formula is C9H9ClO2, with a molecular weight of 184.62 g/mol.

The growing interest in heterocyclic compounds like 5-(Chloromethyl)-6-methylbenzod1,3dioxole stems from their versatile applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, especially in the development of novel antimicrobial agents and central nervous system (CNS) drugs. The compound's benzodioxole core is known to enhance metabolic stability and bioavailability, making it a preferred choice for medicinal chemists.

From a synthetic perspective, CAS 117661-72-0 demonstrates excellent reactivity in various organic transformations. The chloromethyl group serves as a reactive handle for nucleophilic substitutions, enabling the introduction of diverse functional groups. This characteristic has led to its increasing use in the preparation of pharmaceutical intermediates and fine chemicals. Recent studies have explored its utility in cross-coupling reactions, particularly in palladium-catalyzed processes that are fundamental to modern drug synthesis.

The compound's physicochemical properties contribute to its widespread application. With a melting point range of 45-48°C and good solubility in common organic solvents, 5-(Chloromethyl)-6-methylbenzod1,3dioxole offers practical advantages in laboratory and industrial settings. Its stability under various conditions makes it suitable for multi-step synthetic routes, addressing one of the key challenges in complex molecule synthesis.

In the pharmaceutical sector, benzodioxole derivatives have shown promise in addressing current healthcare challenges. The structural motif present in CAS 117661-72-0 is being investigated for potential applications in neuroprotective agents and anti-inflammatory drugs, areas of high research interest due to the global rise in neurological disorders. This aligns with the increasing demand for CNS-active compounds in the pharmaceutical market.

The agrochemical industry has also recognized the value of 5-(Chloromethyl)-6-methylbenzod1,3dioxole as a precursor for crop protection agents. Its structural features are particularly relevant in the development of new-generation pesticides that combine efficacy with environmental safety. This application has gained importance with the growing emphasis on sustainable agriculture practices worldwide.

Market analysis indicates steady growth in demand for specialty chemicals like CAS 117661-72-0, driven by expanding research activities in both pharmaceutical and agricultural sectors. The compound's unique structural attributes position it favorably in the fine chemicals market, with particular strength in regions with robust pharmaceutical manufacturing capabilities. Current trends suggest increasing applications in custom synthesis and contract research organizations.

From a regulatory standpoint, proper handling and storage of 5-(Chloromethyl)-6-methylbenzod1,3dioxole are essential, following standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and adequate ventilation.

The synthesis of CAS 117661-72-0 typically involves multi-step organic reactions starting from readily available precursors. Recent advancements in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. These developments align with the pharmaceutical industry's commitment to sustainable chemistry practices.

Analytical characterization of 5-(Chloromethyl)-6-methylbenzod1,3dioxole employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically exceeding 97% purity for most research purposes.

Looking ahead, the future applications of benzodioxole derivatives appear promising, with particular potential in targeted drug delivery systems and smart materials. The versatility of CAS 117661-72-0 as a synthetic building block ensures its continued relevance in chemical research and development. Ongoing studies are exploring its incorporation into more complex molecular architectures with specialized functions.

For researchers and manufacturers, sourcing high-quality 5-(Chloromethyl)-6-methylbenzod1,3dioxole requires careful evaluation of suppliers' technical capabilities and quality control systems. The compound's growing importance in drug discovery pipelines underscores the need for reliable supply chains and consistent product specifications.

In conclusion, 5-(Chloromethyl)-6-methylbenzod1,3dioxole (CAS 117661-72-0) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural features and synthetic versatility make it an important tool for researchers developing next-generation pharmaceuticals and agrochemicals. As scientific understanding of heterocyclic compounds continues to advance, the significance of this compound is likely to grow, offering new opportunities for innovation in chemical sciences.